N-Nitroso-Desmethyl-Clarithromycin: A Technical Guide for Researchers and Drug Development Professionals
N-Nitroso-Desmethyl-Clarithromycin: A Technical Guide for Researchers and Drug Development Professionals
An In-depth Examination of a Critical Nitrosamine (B1359907) Impurity
Abstract
N-nitroso-desmethyl-clarithromycin has emerged as a significant impurity of concern within the pharmaceutical landscape. As a nitrosamine drug substance-related impurity (NDSRI), its presence in the widely-used antibiotic clarithromycin (B1669154) necessitates rigorous control and monitoring due to the potential carcinogenic risk associated with the broader class of nitrosamines. This technical guide provides a comprehensive overview of N-nitroso-desmethyl-clarithromycin, including its formation, significance, regulatory limits, and analytical methodologies for its detection and quantification. Detailed experimental protocols and visual workflows are presented to aid researchers, scientists, and drug development professionals in understanding and mitigating the risks associated with this impurity.
Introduction
Clarithromycin is a macrolide antibiotic essential for treating a variety of bacterial infections.[1] The discovery of nitrosamine impurities in various pharmaceutical products has led to heightened scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3] Nitrosamines are classified as probable human carcinogens, and their presence in medications, even at trace levels, is a critical safety concern.[2][3]
N-nitroso-desmethyl-clarithromycin is a specific type of nitrosamine known as a Nitrosamine Drug Substance-Related Impurity (NDSRI). NDSRIs are formed from the drug substance itself or its degradation products. This impurity arises from the reaction of the N-desmethyl derivative of clarithromycin with nitrosating agents.[1] This guide will delve into the technical aspects of N-nitroso-desmethyl-clarithromycin, providing the necessary information for its effective management in pharmaceutical development and manufacturing.
Chemical Identity and Properties
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Chemical Name: N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methylnitrous amide[4]
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Molecular Formula: C₃₇H₆₆N₂O₁₄[5]
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Molecular Weight: 762.9 g/mol [4]
Significance and Regulatory Landscape
The primary significance of N-nitroso-desmethyl-clarithromycin lies in its classification as a potential mutagenic impurity. Regulatory agencies have established strict acceptable intake (AI) limits for various nitrosamines to ensure patient safety. These limits are based on a conservative estimate of a one in 100,000 increased cancer risk over a lifetime of exposure.
Regulatory Acceptable Intake (AI) Limits
The acceptable intake limits for N-nitroso-desmethyl-clarithromycin have been established by major regulatory bodies. These limits are crucial for setting specifications for clarithromycin drug substance and drug product.
| Regulatory Agency | Acceptable Intake (AI) Limit (ng/day) | Potency Category |
| U.S. Food and Drug Administration (FDA) | 1500 | 4 |
| Health Canada | 1500 | 4 |
| European Medicines Agency (EMA) | 1500 | 4 |
Table 1: Regulatory Acceptable Intake Limits for N-nitroso-desmethyl-clarithromycin [3][6][7]
Formation Pathway
N-nitroso-desmethyl-clarithromycin is not an inherent part of the clarithromycin molecule but rather a product of a chemical reaction. Its formation is contingent on the presence of two key precursors: N-desmethyl-clarithromycin (a known impurity and metabolite of clarithromycin) and a nitrosating agent.
The reaction is typically facilitated by acidic conditions and can occur during the manufacturing process or during storage of the drug product.[1]
Experimental Protocols for Analysis
The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed technique.[1]
General Analytical Method using LC-MS/MS
This protocol provides a general framework for the analysis of N-nitroso-desmethyl-clarithromycin in clarithromycin drug substance or drug product. Method validation according to ICH Q2(R1) guidelines is essential.[8]
5.1.1. Sample Preparation
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Weighing: Accurately weigh a portion of the clarithromycin sample (drug substance or crushed tablets).
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Dissolution: Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of methanol and water). The concentration should be chosen to ensure the expected impurity level falls within the calibration range.
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Extraction (for drug product): For tablets, vortex and/or sonicate the sample to ensure complete dissolution of the drug and extraction of the impurity.
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Centrifugation/Filtration: Centrifuge the sample solution to pelletize any excipients. Filter the supernatant through a 0.22 µm filter to remove any particulate matter before injection into the LC-MS/MS system.[9]
5.1.2. Chromatographic Conditions (Illustrative)
| Parameter | Condition |
| LC System | High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system |
| Column | C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm) |
| Mobile Phase A | 0.1% Formic acid in Water |
| Mobile Phase B | 0.1% Formic acid in Methanol or Acetonitrile |
| Gradient | A suitable gradient to separate the impurity from the clarithromycin peak and other matrix components. |
| Flow Rate | 0.2 - 0.4 mL/min |
| Column Temperature | 40 °C |
| Injection Volume | 5 - 10 µL |
Table 2: Illustrative Chromatographic Conditions
5.1.3. Mass Spectrometry Conditions (Illustrative)
| Parameter | Condition |
| Mass Spectrometer | Triple Quadrupole Mass Spectrometer |
| Ionization Source | Electrospray Ionization (ESI) in Positive Ion Mode |
| MRM Transitions | Precursor Ion (m/z) → Product Ion 1 (m/z) (Quantifier) Precursor Ion (m/z) → Product Ion 2 (m/z) (Qualifier) |
| Gas Temperatures | Optimized for the specific instrument |
| Gas Flows | Optimized for the specific instrument |
| Collision Energy | Optimized for each MRM transition |
Table 3: Illustrative Mass Spectrometry Conditions
Note: The specific MRM transitions for N-nitroso-desmethyl-clarithromycin need to be determined experimentally using a reference standard.
5.1.4. Method Validation Parameters
The analytical method should be validated for the following parameters as per ICH Q2(R1) guidelines:[8]
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Specificity
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Limit of Detection (LOD) and Limit of Quantitation (LOQ)
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Linearity and Range
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Accuracy (Recovery)
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Precision (Repeatability and Intermediate Precision)
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Robustness
Experimental Workflow
The overall process for the analysis of N-nitroso-desmethyl-clarithromycin involves several key stages, from sample receipt to final data reporting.
Mitigation and Control Strategies
To control the levels of N-nitroso-desmethyl-clarithromycin in the final drug product, a comprehensive strategy is required:
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Risk Assessment: Conduct a thorough risk assessment of the manufacturing process to identify potential sources of nitrosating agents and conditions that favor nitrosamine formation.
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Raw Material Control: Implement stringent controls on raw materials, including the active pharmaceutical ingredient (API), excipients, and solvents, to minimize the presence of nitrites and other nitrosating agents.
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Process Optimization: Optimize manufacturing process parameters, such as pH, temperature, and reaction times, to disfavor the formation of nitrosamines.
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Formulation Development: Consider the potential for nitrosamine formation in the drug product formulation and select excipients with low nitrite (B80452) content.
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Packaging and Storage: Evaluate the impact of packaging materials and storage conditions on nitrosamine formation and stability.
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Routine Testing: Implement a validated analytical method for the routine testing of N-nitroso-desmethyl-clarithromycin in the drug substance and/or drug product.
Conclusion
N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin products that demands careful management throughout the pharmaceutical lifecycle. A thorough understanding of its formation, coupled with robust analytical testing and proactive control strategies, is paramount for ensuring the safety and quality of this essential antibiotic. This technical guide provides a foundational framework for researchers and drug development professionals to address the challenges posed by this nitrosamine impurity effectively. Continuous vigilance and adherence to evolving regulatory guidelines will be essential in mitigating the risks associated with N-nitroso-desmethyl-clarithromycin and safeguarding public health.
References
- 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
- 2. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
- 4. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. GSRS [precision.fda.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. benchchem.com [benchchem.com]
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